Cas no 690683-31-9 (N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 690683-31-9
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 4726361
• Update Time: 2025-05-22

N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Cambridge id 7112529
• MLS000576757
• HMS2423I22
• SMR000197226
• N'-(2,6-dimethylphenyl)-N-(pyridin-2-ylmethyl)oxamide
• N1-(2,6-dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide
• N-(2,6-dimethylphenyl)-N'-(2-pyridinylmethyl)ethanediamide
• N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C16H17N3O2/c1-11-6-5-7-12(2)14(11)19-16(21)15(20)18-10-13-8-3-4-9-17-13/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： IZIWWJWZQFKREZ-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1C=CC=CN=1)=O)NC1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide

N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No 690683-31-9): A Comprehensive Overview

N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide, commonly referred to by its CAS number 690683-31-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of ethanediamide, featuring a unique combination of substituents that confer it with distinctive chemical properties. The molecule consists of a central ethanediamide backbone, with one nitrogen atom substituted by a 2,6-dimethylphenyl group and the other by a pyridin-2-yl group. This structural arrangement not only enhances its stability but also opens up potential applications in various chemical and industrial contexts.

The synthesis of N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide involves a multi-step process that typically begins with the preparation of the corresponding diamine intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing side reactions. Such innovations highlight the ongoing efforts to refine synthetic routes for this compound, ensuring its accessibility for further studies and applications.

The chemical properties of CAS No 690683-31-9 are heavily influenced by its substituents. The presence of the pyridin-2-yl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it a promising candidate for use in electronic materials, such as organic semiconductors or conductive polymers. Additionally, the steric bulk provided by the 2,6-dimethylphenyl group contributes to the compound's stability and resistance to degradation under harsh conditions.

In terms of applications, N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide has shown potential in several areas. One notable application is in the field of catalysis, where it has been investigated as a ligand for transition metal catalysts. Recent studies have demonstrated that this compound can enhance the catalytic activity and selectivity in reactions such as olefin polymerization and cross-coupling reactions. Its ability to coordinate with metal centers while maintaining structural integrity makes it an attractive option for developing more efficient catalyst systems.

Beyond catalysis, this compound has also been explored for its role in drug delivery systems. The unique combination of substituents allows for controlled drug release mechanisms, which are critical in targeted therapies. Researchers have reported that incorporating CAS No 690683-31-9 into polymer-based drug delivery systems can improve biocompatibility and reduce toxicity profiles.

The environmental impact of N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Preliminary studies suggest that under aerobic conditions, this compound undergoes microbial degradation within a reasonable timeframe, indicating its potential compatibility with environmentally friendly practices.

In conclusion, N-(2,6-dimethylphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No 690683-31)-9 is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities and limitations, this compound is poised to play an even greater role in shaping future advancements in chemistry and materials science.